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Compound of Interest

Compound Name: 3-Octyn-2-one

CAS No.: 1119-58-0

Cat. No.: B15837982

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
3-Octyn-2-one is an organic compound with a molecular weight of 124.18 g/mol and a

chemical formula of C8H12O.[1][2] As a ketone with an internal alkyne functional group, its

mass spectrometric behavior provides valuable structural information through characteristic

fragmentation patterns. This guide offers a detailed examination of the electron ionization (EI)

mass spectrometry of 3-octyn-2-one, including its fragmentation pathways, a summary of its

mass spectral data, and a detailed experimental protocol for its analysis.

Data Presentation: Mass Spectral Data of 3-Octyn-2-
one
The electron ionization mass spectrum of 3-octyn-2-one is characterized by several key

fragments. The most abundant ions are summarized in the table below. This quantitative data

is essential for the identification and structural elucidation of this molecule.
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Mass-to-Charge Ratio
(m/z)

Proposed Fragment Ion Relative Intensity

124 [C8H12O]+• (Molecular Ion) Present, but not the base peak

109 [M - CH3]+ High

79 [C6H7]+ Moderate

43 [CH3CO]+ High

Note: The relative intensities are qualitative descriptions based on data from the NIST

WebBook and PubChem. A full spectrum with precise relative intensities is not publicly

available.

Fragmentation Pathways
The fragmentation of 3-octyn-2-one under electron ionization (EI) conditions is primarily driven

by the presence of the ketone functional group. The major fragmentation pathways include

alpha-cleavage and cleavage with rearrangement.

Fragmentation Pathway of 3-Octyn-2-one
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Caption: Proposed fragmentation pathway of 3-Octyn-2-one in EI-MS.

The initial ionization event results in the formation of the molecular ion at m/z 124. The most

prominent fragmentation pathways are:

Alpha-Cleavage: The bond between the carbonyl carbon and an adjacent carbon is cleaved.
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Loss of a methyl radical (•CH3) results in the formation of a stable acylium ion at m/z 109.

[3] This is a very common fragmentation for methyl ketones.

Loss of the hexynyl radical (•C6H9) leads to the formation of the acetyl cation at m/z 43.[3]

This is also a characteristic peak for methyl ketones.

Further Fragmentation: The ion at m/z 109 can undergo further fragmentation, likely involving

rearrangement and loss of neutral molecules, to produce the ion at m/z 79.

Experimental Protocols
The following is a detailed methodology for the analysis of 3-octyn-2-one using Gas

Chromatography-Mass Spectrometry (GC-MS).

Sample Preparation
Proper sample preparation is crucial for obtaining high-quality mass spectra.
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Experimental Workflow for GC-MS Analysis

Sample Preparation

GC-MS Analysis

Mass Spectrometry

Data Analysis

Dissolve 3-octyn-2-one in a volatile solvent
(e.g., dichloromethane or hexane)

Dilute to a final concentration of ~10-100 µg/mL

Filter the sample if any particulates are present

Transfer to a 2 mL autosampler vial

Inject sample into GC

Separation on a non-polar capillary column

Elution into the mass spectrometer

Electron Ionization (70 eV)

Mass analysis (quadrupole or ion trap)

Acquire mass spectrum

Detection

Identify molecular ion and fragment peaks

Compare with library spectra (e.g., NIST)

Click to download full resolution via product page

Caption: A general workflow for the GC-MS analysis of 3-octyn-2-one.
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Materials:

3-Octyn-2-one sample

High-purity volatile solvent (e.g., dichloromethane, hexane, or ethyl acetate)

Volumetric flasks and pipettes

Syringe filters (0.22 µm) if necessary

2 mL GC-MS autosampler vials with septa caps

Procedure:

Stock Solution Preparation: Accurately weigh a small amount of 3-octyn-2-one and dissolve

it in a known volume of a suitable volatile solvent to create a stock solution.

Working Solution Preparation: Dilute the stock solution with the same solvent to a final

concentration suitable for GC-MS analysis, typically in the range of 10-100 µg/mL.[4]

Filtration (if necessary): If any solid particles are visible in the working solution, filter it

through a 0.22 µm syringe filter to prevent contamination of the GC inlet.

Vialing: Transfer the final working solution into a 2 mL autosampler vial and seal it with a

septum cap.

GC-MS Instrumentation and Parameters
Gas Chromatograph (GC) Parameters:

Injection Port:

Mode: Splitless or split (e.g., 20:1 split ratio)

Temperature: 250 °C

Injection Volume: 1 µL

Carrier Gas: Helium at a constant flow rate (e.g., 1.0 mL/min)
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Column: A non-polar capillary column, such as a DB-5ms or HP-5ms (30 m x 0.25 mm i.d.,

0.25 µm film thickness), is suitable for separating a wide range of volatile and semi-volatile

organic compounds.

Oven Temperature Program:

Initial Temperature: 50 °C, hold for 2 minutes

Ramp: Increase to 250 °C at a rate of 10 °C/min

Final Hold: Hold at 250 °C for 5 minutes

Mass Spectrometer (MS) Parameters:

Ionization Mode: Electron Ionization (EI)

Electron Energy: 70 eV

Ion Source Temperature: 230 °C

Quadrupole Temperature: 150 °C

Mass Scan Range: m/z 40-300

Solvent Delay: A solvent delay of 3-5 minutes is recommended to prevent the solvent peak

from saturating the detector.

Data Analysis
Total Ion Chromatogram (TIC) Review: Examine the TIC to identify the peak corresponding

to 3-octyn-2-one.

Mass Spectrum Extraction: Extract the mass spectrum from the apex of the chromatographic

peak.

Spectral Interpretation:

Identify the molecular ion peak (m/z 124).
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Identify the major fragment ions (m/z 109, 43, 79).

Propose fragmentation mechanisms to account for the observed peaks.

Library Search: Compare the acquired mass spectrum with a reference library (e.g.,

NIST/EPA/NIH Mass Spectral Library) to confirm the identity of the compound.

Conclusion
The mass spectrometry of 3-octyn-2-one provides a clear example of the fragmentation

patterns characteristic of methyl ketones. The prominent alpha-cleavage fragments at m/z 109

and 43 are diagnostic for this structural motif. By following the detailed experimental protocol

outlined in this guide, researchers, scientists, and drug development professionals can

confidently acquire and interpret the mass spectrum of 3-octyn-2-one, facilitating its

identification and structural characterization in various analytical applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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